Cas no 2228793-96-0 (tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2228793-96-0
• MF: C₁₅H₁₆F₃N₃O₃
• MW: 343.301054000854
• CID: 6447067
• PubChem ID: 165651781
• Update Time: 2025-06-10

tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-5-(trifluoromethyl)phenylcarbamate
• EN300-1900405
• tert-butyl N-[2-(2-amino-1,3-oxazol-5-yl)-5-(trifluoromethyl)phenyl]carbamate
• 2228793-96-0

• Inchi： 1S/C15H16F3N3O3/c1-14(2,3)24-13(22)21-10-6-8(15(16,17)18)4-5-9(10)11-7-20-12(19)23-11/h4-7H,1-3H3,(H2,19,20)(H,21,22)
• InChI Key： RHESITBFHYUFIM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2=CN=C(N)O2)=C(C=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 343.11437587g/mol
• Monoisotopic Mass: 343.11437587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-5-(trifluoromethyl)phenylcarbamate

Introduction to Tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228793-96-0)

Tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-5-(trifluoromethyl)phenylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2228793-96-0, represents a class of molecules that are being extensively studied for their potential applications in drug discovery and development. The structural features of this compound, particularly its tert-butyl group, the N-substituent, the 2-amino-1,3-oxazol-5-yl moiety, and the presence of a trifluoromethyl group on the phenyl ring, contribute to its unique chemical properties and biological activities.

The tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-5-(trifluoromethyl)phenylcarbamate molecule is characterized by a highly functionalized aromatic system, which makes it an attractive candidate for further investigation in synthetic chemistry and pharmacology. The trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, while the oxazol ring introduces a heterocyclic framework that is commonly found in biologically active compounds. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of new pharmacophores that can modulate biological pathways associated with various diseases. The N-substituent in this compound plays a crucial role in determining its interaction with biological targets. The presence of an amino group at the 2-position of the oxazole ring further enhances its potential as a scaffold for drug design. This compound's ability to engage with biological systems makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-5-(trifluoromethyl)phenylcarbamate involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to incorporate this moiety into complex molecules with high efficiency. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the aromatic system of this compound.

The biological activity of tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-5-(trifluoromethyl)phenylcarbamate has been evaluated in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits potent activity against certain enzymatic targets, making it a promising candidate for further development as an inhibitor or modulator. The oxazol ring is known to interact with specific binding pockets on proteins, which could be exploited to develop drugs with high selectivity and efficacy.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of derivatives that can be screened for enhanced biological activity. This approach is particularly valuable in drug discovery pipelines where large-scale screening is necessary to identify lead compounds.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between tert-butyl N-2-(2-amino-1,3-oxazol-5-yl)-5-(trifluoromethyl)phenylcarbamate and its biological targets. These tools have allowed researchers to predict binding affinities and optimize molecular structures for improved efficacy. Additionally, they have been used to identify potential side effects or off-target interactions that could impact the compound's therapeutic potential.

In conclusion,tert-butyl N-2-(2-amino-1,3-oxtaxol -5 -yI)- 5 - (trifluoromethyl)phenyIcarbarnate (CAS No . 2228793 -96 -0 ) represents an exciting opportunity for further research and development . Its unique structural features , combined with its demonstrated biological activity , make it a promising candidate for future therapeutic applications . As research continues , it is likely that new insights into its mechanisms of action will emerge , paving the way for novel drug candidates . p>